A novel DNA-templated click chemistry strategy for fluorescent detection of copper(ii) ions†
Chemical Communications Pub Date: 2011-11-22 DOI: 10.1039/C1CC16049D
Abstract
A novel fluorescent strategy has been developed for sensitive turn-on detection of Cu2+ based on high efficiency of DNA-templated organic synthesis, great specificity of
Recommended Literature
- [1] 3D-ordered macroporous poly(ionic liquid) films as multifunctional materials†
- [2] A “turn-on”–turning-to-ratiometric sensor for zinc(ii) ions in aqueous media†
- [3] 3D ordered gold nanoshell composite array as sensitive SERS nanosensor for detecting l-DOPA and tyrosinase activity
- [4] A bifunctional nanocarrier based on amphiphilic hyperbranched polyglycerol derivatives†
- [5] A bifunctional pyrazolone–chromone synthon directed organocatalytic double Michael cascade reaction: forging five stereocenters in structurally diverse hexahydroxanthones†
- [6] A carboxylic acid-functionalized coumarin-hemicyanine fluorescent dye and its application to construct a fluorescent probe for selective detection of cysteine over homocysteine and glutathione†
- [7] 3rd International Symposium on Green Chemistry
- [8] 3D reactive inkjet printing of aliphatic polyureas using in-air coalescence technique†
- [9] 3-Dimensional stable polyelectrolyte hollow capsules: preparation and spontaneous encapsulation†
- [10] 4-Methoxy- and 4-cyano-substituted lithium aryloxides: electronic effects of substituents on aggregation
